3-[(5R)-5-hydroxyheptyl]-4-methyl-2H-furan-5-one

• CAS RN: 103963-35-5
• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: 3-[(5R)-5-hydroxyheptyl]-4-methyl-2H-furan-5-one
• InChI: InChI=1S/C12H20O3/c1-3-11(13)7-5-4-6-10-8-15-12(14)9(10)2/h11,13H,3-8H2,1-2H3/t11-/m1/s1
• InChI Key: RRJPBACYMZWMBB-LLVKDONJSA-N
• Isomeric SMILES: CC[C@H](CCCCC1=C(C(=O)OC1)C)O
• SMILES: CCC(CCCCC1=C(C(=O)OC1)C)O

Description

3-[(5R)-5-hydroxyheptyl]-4-methyl-2H-furan-5-one, commonly known as furanone, is a naturally occurring organic compound found in various fruits, vegetables, and other plant sources. Furanone has gained significant attention in recent years due to its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Scientific Research Applications

Anticancer Properties

A significant application of compounds related to 3-[(5R)-5-hydroxyheptyl]-4-methyl-2H-furan-5-one is in anticancer research. The compound 5-hydroxy-3-methyl-4-propylsulfanyl-5H-furan-2-one, for instance, has been synthesized and identified for its potential anticancer properties. The synthesis process, involving Gilman reagents and chemoselective reduction, enables preparation in good yield, highlighting its potential for further medicinal applications (Borikar et al., 2011).

Biomass Conversion

The compound also finds applications in the conversion of biomass-derived furanic compounds. Research has shown that catalytic reduction of biomass-derived furanic compounds like furfural and 5-hydroxymethylfurfural (HMF) can be efficiently achieved, indicating potential use in bio-refinery and sustainable chemical production processes (Nakagawa et al., 2013).

Synthesis of Heterocyclic Compounds

This compound is also crucial in synthesizing various heterocyclic compounds. Arylmethylidene derivatives of furan-2(3H)-ones, for example, are pivotal in creating pyrimidine and pyridazine structural fragments, which are analogs of nitrogen-containing bases in the pyrimidine series. This synthesis pathway opens up avenues for developing new biologically active compounds (Aniskova et al., 2017).

HIV Protease Inhibitor Development

Another application is in the development of HIV protease inhibitors. The synthesis of 5-alkoxymethyl-2(5H)-furanone derivatives has been essential in creating high-affinity nonpeptidal ligands for HIV protease inhibitors, showcasing its role in advancing antiretroviral therapy (Ghosh et al., 2004).

Polyketide Spiroketal Synthesis

Compounds related to 3-[(5R)-5-hydroxyheptyl]-4-methyl-2H-furan-5-one have also been utilized in the synthesis of C15 polyketide spiroketals, which are important in creating compounds with potential cancer-cell-growth inhibition properties (Meilert et al., 2004).